N1-(4-(dimethylamino)phenethyl)-N2-(4-ethoxyphenyl)oxalamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]ethyl]-N'-(4-ethoxyphenyl)oxamide
• InChI: InChI=1S/C20H25N3O3/c1-4-26-18-11-7-16(8-12-18)22-20(25)19(24)21-14-13-15-5-9-17(10-6-15)23(2)3/h5-12H,4,13-14H2,1-3H3,(H,21,24)(H,22,25)
• InChI Key: AVUMDFZNQLOTSI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C(=O)NCCC2=CC=C(C=C2)N(C)C
• Molecular Formula: C20H25N3O3
• Molecular Weight: 355.4 g/mol
• CAS No.: 954069-10-4

Description

N1-(4-(dimethylamino)phenethyl)-N2-(4-ethoxyphenyl)oxalamide is a useful research compound. Its molecular formula is C20H25N3O3 and its molecular weight is 355.438. The purity is usually 95%.
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Scientific Research Applications

• Pharmacokinetics and Metabolism : N-[6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-5-(4-methylphenyl)-4-pyrimidinyl]-4-(2-hydroxy-1,1-dimethylethyl) benzenesulfonamide sodium salt (TA-0201) demonstrates the significance of studying pharmacokinetics and metabolism of complex compounds, similar to N1-(4-(dimethylamino)phenethyl)-N2-(4-ethoxyphenyl)oxalamide. It highlights the development of sensitive determination methods using liquid chromatography tandem mass spectrometry (LC-MS/MS) in pharmacokinetic studies, a technique potentially applicable to studying this compound as well (Ohashi, Nakamura, & Yoshikawa, 1999).

• Photolabile Polymer Research : A study on the synthesis of a cationic polymer which can transform into a zwitterionic form upon irradiation at 365 nm, demonstrates the potential for research into light-responsive materials. Similar techniques could be applied to study compounds like this compound, to explore their applications in fields like drug delivery and material science (Sobolčiak et al., 2013).

• Optimization of Chemical Functionalities : Research into the optimization of chemical functionalities in indole-2-carboxamides for allosteric modulation of cannabinoid receptors demonstrates the significance of structural modifications in enhancing biological activity. This approach can be relevant for modifying compounds like this compound to improve their pharmacological properties (Khurana et al., 2014).

• Optical and Nonlinear Optical Applications : The study of hydrazones and their nonlinear optical properties using techniques like the z-scan technique with nanosecond laser pulses, highlights the potential of this compound in optical device applications such as optical limiters and switches (Naseema et al., 2010).

• Intramolecular Hydrogen Bonding Studies : The synthesis and structural investigation of symmetric and non-symmetric oxamides, including their stabilization by intramolecular three-center hydrogen bonding, can provide insights into the molecular interactions and stability of compounds like this compound (Martínez-Martínez et al., 1998).

• Optoelectronic Device Research : The synthesis of triphenylamine-based derivatives with dimethylamino substituents for investigating their optical and electrochromic behaviors demonstrates the potential of this compound in developing materials for optoelectronic devices (Wu, Lin, & Liou, 2019).

• Improved Synthesis Techniques : Research on improved synthesis methods for derivatives like diethyl 4-oxo-4H-pyran-2,5- dicarboxylate showcases the evolving techniques in chemical synthesis, which could be applied to enhance the synthesis efficiency of this compound (Obydennov, Röschenthaler, & Sosnovskikh, 2013).